Cas no 1333466-54-8 (4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one)

• Product Name: 4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one
• CAS No: 1333466-54-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 1093338
• PubChem ID: 53390169
• Update Time: 2025-05-27

4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(benzylamino)-5-(hydroxymethyl)pyrimidin-2(1H)-one
• 6-(benzylamino)-5-(hydroxymethyl)-1H-pyrimidin-2-one
• 1333466-54-8
• SCHEMBL2463445
• BDBM50389492
• SB60339
• CHEMBL2063055

• Inchi： 1S/C12H13N3O2/c16-8-10-7-14-12(17)15-11(10)13-6-9-4-2-1-3-5-9/h1-5,7,16H,6,8H2,(H2,13,14,15,17)
• InChI Key： FBVBRZXGCAJDSN-UHFFFAOYSA-N
• SMILES： OCC1C=NC(NC=1NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.7Ų